Cas no 753447-66-4 (3-(Piperidin-4-ylmethyl)oxazolidin-2-one)

• Product Name: 3-(Piperidin-4-ylmethyl)oxazolidin-2-one
• CAS No: 753447-66-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5045247
• Update Time: 2025-06-08

3-(Piperidin-4-ylmethyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-ylmethyl)oxazolidin-2-one
• 3-(piperidin-4-ylmethyl)-1,3-oxazolidin-2-one
• 3-(Piperidin-4-ylmethyl)oxazolidin-2-one

• Inchi： 1S/C9H16N2O2/c12-9-11(5-6-13-9)7-8-1-3-10-4-2-8/h8,10H,1-7H2
• InChI Key： LYYMDLCSNYRAII-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)CC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6

Additional information on 3-(Piperidin-4-ylmethyl)oxazolidin-2-one

3-(Piperidin-4-ylmethyl)oxazolidin-2-one: A Comprehensive Overview

The compound 3-(Piperidin-4-ylmethyl)oxazolidin-2-one (CAS No. 753447-66-4) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of oxazolidinones, which are five-membered rings consisting of two oxygen atoms and three carbon atoms. The presence of the piperidine ring attached to the oxazolidinone structure introduces unique properties that make this compound highly versatile and valuable in various applications.

Oxazolidinones, such as 3-(Piperidin-4-ylmethyl)oxazolidin-2-one, are widely studied due to their potential as building blocks in medicinal chemistry. Recent research has highlighted their role in the development of antibiotics, antiviral agents, and other therapeutic compounds. The piperidine moiety, a six-membered saturated ring with one nitrogen atom, contributes to the compound's ability to form hydrogen bonds and interact with biological targets, making it a promising candidate for drug design.

One of the most notable applications of 3-(Piperidin-4-ylmethyl)oxazolidin-2-one is its use as an intermediate in the synthesis of beta-lactam antibiotics. Beta-lactam antibiotics, such as penicillins and cephalosporins, are critical in treating bacterial infections. The oxazolidinone ring serves as a scaffold for constructing these antibiotics, enabling the incorporation of various functional groups that enhance their efficacy and specificity against pathogens.

Recent advancements in synthetic methodologies have further expanded the utility of 3-(Piperidin-4-ylmethyl)oxazolidin-2-one. For instance, researchers have developed efficient routes for its synthesis using microwave-assisted techniques and catalytic systems. These methods not only improve yield and purity but also reduce reaction times, making large-scale production more feasible.

In addition to its role in antibiotic development, 3-(Piperidin-4-ylmethyl)oxazolidin-2-one has shown potential in other therapeutic areas. Studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's structural flexibility allows for modifications that can enhance its bioavailability and target specificity, paving the way for novel drug candidates.

The chemical structure of 3-(Piperidin-4-ylmethyl)oxazolidinone also makes it a valuable tool in chemical biology. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have exploited this property to develop catalysts for organic transformations, including asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, the synthesis and application of 3-(Piperidin-4-yml methyl)oxazolidine have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring sustainability while maintaining high standards of quality and safety.

In conclusion, 3-(Piperidin-yml methyl)oxazolide (CAS No. 753447-yml 66-yml 4) stands out as a multifaceted compound with significant contributions to medicinal chemistry, catalysis, and drug discovery. Its unique structural features and versatile applications continue to drive innovative research across diverse scientific disciplines.